Cas no 2305552-10-5 (1-4-(4-methylbenzenesulfonyl)piperidin-1-ylprop-2-yn-1-one)

• Product Name: 1-4-(4-methylbenzenesulfonyl)piperidin-1-ylprop-2-yn-1-one
• CAS No: 2305552-10-5
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 5681321
• PubChem ID: 137933967
• Update Time: 2025-08-05

1-4-(4-methylbenzenesulfonyl)piperidin-1-ylprop-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• Z2804139362
• 1-[4-(4-methylbenzenesulfonyl)piperidin-1-yl]prop-2-yn-1-one
• 2305552-10-5
• EN300-26582404
• 1-4-(4-methylbenzenesulfonyl)piperidin-1-ylprop-2-yn-1-one

• Inchi： 1S/C15H17NO3S/c1-3-15(17)16-10-8-14(9-11-16)20(18,19)13-6-4-12(2)5-7-13/h1,4-7,14H,8-11H2,2H3
• InChI Key： SUVWSXWBEXLNNK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1CCN(C(C#C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 291.09291458g/mol
• Monoisotopic Mass: 291.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-4-(4-methylbenzenesulfonyl)piperidin-1-ylprop-2-yn-1-one

Introduction to 1-4-(4-methylbenzenesulfonyl)piperidin-1-ylprop-2-yn-1-one (CAS No. 2305552-10-5)

The compound 1-4-(4-methylbenzenesulfonyl)piperidin-1-ylprop-2-yn-1-one, identified by its CAS number 2305552-10-5, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a propargyl group and a piperidine ring sulfonated at the 4-position introduces specific pharmacophoric elements that are highly relevant to modern drug discovery efforts.

Structurally, the compound consists of a piperidine core substituted with a 4-methylbenzenesulfonyl moiety at the 4-position, linked to a propargyl ketone moiety at the 1-position. This arrangement creates a molecule with distinct electronic and steric properties, which are critical for interactions with biological targets. The sulfonamide functionality is particularly noteworthy, as it is frequently employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability.

In recent years, there has been growing interest in the development of small molecules that modulate protein-protein interactions (PPIs). The 1-4-(4-methylbenzenesulfonyl)piperidin-1-ylprop-2-yn-1-one structure presents an attractive scaffold for this purpose. The piperidine ring, in particular, is known to be a versatile pharmacophore in drug design, often incorporated into molecules targeting neurological and inflammatory disorders. The propargyl group adds an additional layer of complexity, enabling post-synthetic modifications that could further refine its biological activity.

One of the most compelling aspects of this compound is its potential in the context of kinase inhibition. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The sulfonamide moiety in 1-4-(4-methylbenzenesulfonyl)piperidin-1-ylprop-2-yn-1-one is particularly well-suited for interacting with the ATP-binding pockets of kinases, which is a common strategy in kinase inhibitor design. Furthermore, the propargyl group can serve as a handle for further derivatization, allowing chemists to optimize potency and selectivity.

Recent studies have highlighted the importance of conformational flexibility in drug-like molecules. The presence of both rigid and flexible components in 1-4-(4-methylbenzenesulfonyl)piperidin-1-ylprop-2-yn-1-one may contribute to its ability to adopt multiple binding conformations, thereby increasing its affinity for biological targets. This property is particularly valuable in the context of drug design, as it can enhance binding specificity and reduce off-target effects.

The synthesis of 1-4-(4-methylbenzenesulfonyl)piperidin-1-ylprop-2-yn-1-one involves several key steps that highlight the ingenuity of modern synthetic chemistry. The introduction of the propargyl group via Sonogashira coupling provides a straightforward route to this motif, while the sulfonamide formation can be achieved through nucleophilic substitution or condensation reactions. These synthetic strategies are well-established and widely used in industrial and academic settings, ensuring scalability and reproducibility.

In terms of biological activity, preliminary studies suggest that 1-(4-methylbenzenesulfonyl)piperidin(3H)-pyrazole, a related compound, exhibits inhibitory effects on certain kinases. While direct comparisons with CAS No. 2305552 10 5 are limited at this time, these findings provide encouragement for further exploration. Additionally, computational modeling has been employed to predict potential binding modes of this compound with target proteins, offering valuable insights into its mechanism of action.

The role of computational chemistry in drug discovery cannot be overstated. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have enabled researchers to gain detailed insights into the interactions between small molecules and biological targets. For CAS No 2305552 10 5, these methods have been particularly useful in identifying key pharmacophoric elements and optimizing its structure for improved efficacy.

Future directions for research on 1-(4-methylbenzenesulfonyl)piperidin(3H)-pyrazole include exploring its potential as an intermediate in larger synthetic schemes. The propargyl group provides an excellent site for further functionalization via cross-coupling reactions or other transformations, allowing chemists to generate libraries of related compounds for high-throughput screening.

The impact of such research extends beyond academic curiosity; it has practical implications for drug development pipelines. By identifying promising scaffolds like CAS No 2305552 10 5, researchers can accelerate the discovery process and bring new therapeutic agents to market more efficiently. This underscores the importance of interdisciplinary collaboration between synthetic chemists, biologists, and computational scientists.

In conclusion,CAS No 2305552 10 5 represents a significant contribution to the field of medicinal chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological targets and synthetic strategies,this compound will undoubtedly play an important role in shaping future advancements.